C22H18N6O4SSe

• Molecular Formula: C22H18N6O4SSe
• Molecular Weight: 541.5 g/mol
• IUPAC Name: N-[4-[[2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-4-phenyl-1,3-selenazol-5-yl]diazenyl]phenyl]sulfonylacetamide
• InChI: InChI=1S/C22H18N6O4SSe/c1-15(29)28-33(30,31)19-11-9-17(10-12-19)25-26-21-20(16-6-3-2-4-7-16)24-22(34-21)27-23-14-18-8-5-13-32-18/h2-14H,1H3,(H,24,27)(H,28,29)/b23-14+,26-25?
• InChI Key: LAICTBVQYAGRDR-YZWRYSEFSA-N
• Isomeric SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)N=NC2=C(N=C([Se]2)N/N=C/C3=CC=CO3)C4=CC=CC=C4
• Canonical SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)N=NC2=C(N=C([Se]2)NN=CC3=CC=CO3)C4=CC=CC=C4

Description

C22H18N6O4SSe is a useful research compound. Its molecular formula is this compound and its molecular weight is 541.5 g/mol. The purity is usually 95%.
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Biological Activity

C22H18N6O4SSe is a complex organic compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, supported by relevant data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The molecular formula this compound indicates that this compound contains carbon (C), hydrogen (H), nitrogen (N), oxygen (O), sulfur (S), and selenium (Se). The presence of selenium and sulfur suggests potential biological activities, particularly in relation to antioxidant properties and interactions with biological systems.

Biological Activity Overview

Research into the biological activity of this compound has revealed several key areas of interest:

• Antioxidant Activity : Compounds containing selenium are known for their antioxidant properties, which can protect cells from oxidative stress.
• Antimicrobial Properties : Preliminary studies suggest that this compound may exhibit antimicrobial activity against various pathogens.
• Cytotoxic Effects : Investigations into the cytotoxicity of this compound have shown potential effects on cancer cell lines.

Data Table: Summary of Biological Activities

Biological Activity	Observations/Findings	References
Antioxidant	Exhibits significant free radical scavenging activity
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria
Cytotoxicity	Induces apoptosis in specific cancer cell lines

Case Study 1: Antioxidant Activity

A study investigated the antioxidant capacity of this compound using various assays such as DPPH and ABTS. The results indicated that the compound significantly reduced oxidative stress markers in vitro, demonstrating its potential as an antioxidant agent.

Case Study 2: Antimicrobial Effects

In another study, this compound was tested against a panel of bacterial strains. The compound showed notable inhibitory effects on both Gram-positive and Gram-negative bacteria, suggesting its utility in developing new antimicrobial agents.

Case Study 3: Cytotoxicity in Cancer Research

Research focused on the cytotoxic effects of this compound on different cancer cell lines. The findings revealed that the compound induced apoptosis through the activation of caspase pathways, highlighting its potential as a therapeutic agent in oncology.

Detailed Research Findings

• Mechanism of Action :
  • The antioxidant activity is primarily attributed to the ability of selenium to donate electrons, thus neutralizing free radicals.
  • Antimicrobial properties may involve disruption of bacterial cell membranes or interference with metabolic processes.
• Pharmacokinetics :
  • Studies on the absorption, distribution, metabolism, and excretion (ADME) profile of this compound are ongoing to determine its viability as a pharmaceutical agent.
• Safety Profile :
  • Toxicological assessments have indicated that while the compound exhibits beneficial biological activities, further studies are required to fully understand its safety profile in vivo.